Cas no 885522-56-5 (4-Fluoro-3-iodo-6-nitroindazole)

• Product Name: 4-Fluoro-3-iodo-6-nitroindazole
• CAS No: 885522-56-5
• MF: C₇H₃FIN₃O₂
• MW: 307.020496606827
• CID: 840477
• Update Time: 2025-06-25

4-Fluoro-3-iodo-6-nitroindazole Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-iodo-6-nitro-1H-indazole
• 4-Fluoro-3-iodo-6-nitroindazole
• 4-Fluoro-3-iodo-6-nitro-1H-indazole (ACI)

• Inchi： 1S/C7H3FIN3O2/c8-4-1-3(12(13)14)2-5-6(4)7(9)11-10-5/h1-2H,(H,10,11)
• InChI Key： MNCWLTZJVZRHPI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C2C(C(=NN2)I)=C(F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Additional information on 4-Fluoro-3-iodo-6-nitroindazole

4-Fluoro-3-Iodo-6-Nitroindazole (CAS No. 885522-56-5)

4-Fluoro-3-Iodo-6-Nitroindazole, with the CAS registry number 885522-56-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery. The structure of 4-fluoro-3-iodo-6-nitroindazole features a central indazole ring substituted with fluorine, iodine, and nitro groups at specific positions, endowing it with unique chemical and biological properties.

The synthesis of 4-fluoro-3-iodo-6-nitroindazole involves a multi-step process that typically begins with the preparation of an indazole derivative. The introduction of substituents such as fluorine, iodine, and nitro groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize these steps, making the compound more accessible for further studies.

4-fluoro-3-iido-nitroindazole has been extensively studied for its potential as a lead compound in drug development. Its structure allows for various functional groups to interact with biological targets, such as enzymes and receptors, making it a valuable tool in the design of novel therapeutic agents. For instance, the nitro group is known to exhibit anti-inflammatory and antioxidant properties, while the iodine substituent enhances lipophilicity, potentially improving bioavailability.

Recent research has highlighted the role of 4-fluoro-3-iido-nitroindazole in targeting specific pathways associated with diseases such as cancer and neurodegenerative disorders. Studies have demonstrated its ability to modulate key enzymes involved in cell signaling, offering promising avenues for the development of targeted therapies. Additionally, computational modeling techniques have been employed to predict the compound's binding affinities and pharmacokinetic profiles, further aiding in its optimization for therapeutic use.

In terms of applications, 4-fluoro-3-iido-nitroindazole serves as a valuable intermediate in the synthesis of more complex molecules. Its versatility allows chemists to explore diverse substitution patterns, expanding its utility in both academic and industrial settings. Furthermore, its stability under various reaction conditions makes it suitable for large-scale production processes.

The future prospects for 4-fluoro-3-iido-nitroindazole are bright, with ongoing research focusing on enhancing its efficacy and reducing potential side effects. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing modern medicine.